Cas no 53313-92-1 (2-(3-Chlorophenyl)-2-hydroxyacetonitrile)

• Product Name: 2-(3-Chlorophenyl)-2-hydroxyacetonitrile
• CAS No: 53313-92-1
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD12169339
• CID: 357576
• PubChem ID: 13616588
• Update Time: 2024-03-01

2-(3-Chlorophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-chloro-a-hydroxy-
• 2-(3-chlorophenyl)-2-hydroxyacetonitrile
• m-chloromandelonitrile
• Hydroxy(3-chlorophenyl)acetonitrile
• (3-chloro-phenyl)-hydroxy-acetonitrile
• 2-(3-Chlorophenyl)-2-hydroxyacetonitrile

• MDL： MFCD12169339
• Inchi： 1S/C8H6ClNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H
• InChI Key： VITRCPVSCQOAFP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)O

Computed Properties

• Exact Mass: 167.0137915g/mol
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes